Cas no 78629-17-1 (2-(naphthalen-1-yl)piperidine)

• Product Name: 2-(naphthalen-1-yl)piperidine
• CAS No: 78629-17-1
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 3029940
• PubChem ID: 4209523
• Update Time: 2025-06-07

2-(naphthalen-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-NAPHTHYL)PIPERIDINE
• 2-(naphthalen-5-yl)piperidine
• Piperidine, 2-(1-naphthalenyl)-
• 2-(naphthalen-1-yl)piperidine

• Inchi： 1S/C15H17N/c1-2-8-13-12(6-1)7-5-9-14(13)15-10-3-4-11-16-15/h1-2,5-9,15-16H,3-4,10-11H2
• InChI Key： ZAXNEWZFDOOIHZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=C2C(C=CC=C2)=CC=C1

Experimental Properties

• Density: 1.052±0.06 g/cm3(Predicted)
• Boiling Point: 127-140 °C(Press: 0.7 Torr)
• pka: 9.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(naphthalen-1-yl)piperidine

Introduction to 2-(Naphthalen-1-yl)piperidine (CAS No. 78629-17-1)

2-(Naphthalen-1-yl)piperidine, also known by its CAS number 78629-17-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a naphthalene ring with a piperidine moiety, offering a wide range of potential applications in drug discovery and development.

The chemical formula of 2-(Naphthalen-1-yl)piperidine is C₁₅H₁₅N, and its molecular weight is approximately 209.30 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it an attractive candidate for various synthetic and analytical processes.

In recent years, the study of 2-(Naphthalen-1-yl)piperidine has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has shown that this compound possesses several pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 2-(Naphthalen-1-yl)piperidine exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 2-(Naphthalen-1-yl)piperidine has also been explored for its potential as a neuroprotective agent. A 2022 study in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings suggest that 2-(Naphthalen-1-yl)piperidine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 2-(Naphthalen-1-yl)piperidine has further enhanced its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, including palladium-catalyzed cross-coupling reactions and multicomponent reactions. These methods not only improve the yield and purity of the final product but also allow for the facile introduction of functional groups that can be used to optimize the pharmacological properties of the molecule.

In addition to its direct therapeutic applications, 2-(Naphthalen-1-yl)piperidine has been used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting RNA viruses such as influenza and SARS-CoV-2. The ability to modify the naphthalene and piperidine moieties provides a platform for generating a library of compounds with tailored biological profiles.

The safety profile of 2-(Naphthalen-1-yl)piperidine is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 2-(Naphthalen-1-yl)piperidine (CAS No. 78629-17-1) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse pharmacological activities, make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the biological mechanisms and therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical fields.